Cas no 1805094-11-4 (2-Amino-5-bromo-3-(trifluoromethoxy)benzoic acid)

• Product Name: 2-Amino-5-bromo-3-(trifluoromethoxy)benzoic acid
• CAS No: 1805094-11-4
• MF: C₈H₅BrF₃NO₃
• MW: 300.029412031174
• CID: 4986291
• Update Time: 2023-08-24

2-Amino-5-bromo-3-(trifluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-bromo-3-(trifluoromethoxy)benzoic acid

• Inchi： 1S/C8H5BrF3NO3/c9-3-1-4(7(14)15)6(13)5(2-3)16-8(10,11)12/h1-2H,13H2,(H,14,15)
• InChI Key： WHPSTHVAKVTWIV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C(=C(C=1)OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• XLogP3: 3.2
• Topological Polar Surface Area: 72.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives